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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764144

TM5275 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability in solution and proper storage
conditions for the PAI-1 inhibitor, TM5275.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for solid TM5275?

For long-term storage, solid TM5275 should be kept at -20°C for a duration of up to 3 years.
For short-term storage, it can be kept at 0-4°C for days to weeks. It is also recommended to
store it in a dry, dark place.[1][2]

Q2: How should I store TM5275 stock solutions?

Stock solutions of TM5275 should be aliquoted to prevent repeated freeze-thaw cycles. For
long-term storage, solutions can be stored at -80°C for up to one year.[1] For shorter-term
storage, they are viable at -20°C for up to one month.[1][3]

Q3: What solvents can | use to dissolve TM5275?

TM5275 is soluble in several organic solvents. It is soluble in DMSO at concentrations up to
100 mg/mL, in DMF at 33 mg/mL, and in a mixture of DMF:PBS (pH 7.2) (1:8) at 0.11 mg/mL.
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[4] It is important to use fresh, moisture-free DMSO, as its hygroscopic nature can negatively
impact the solubility of TM5275.[1] The compound is insoluble in water and ethanol.[1]

Q4: I'm observing precipitation when preparing my TM5275 solution. What should | do?

If you encounter precipitation or phase separation during the preparation of your TM5275
solution, gentle heating and/or sonication can be used to aid dissolution.[3][5]
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Form Temperature Duration Notes

Solid -20°C > 4 years

Solid 0-4°C Days to weeks Short-term storage
Aliquot to avoid

In Solvent -80°C 1 year repeated freeze-thaw
cycles
Aliquot to avoid

In Solvent -20°C 1 month repeated freeze-thaw

cycles

Data compiled from multiple sources.[1][2][3][4]

Solubility Data

Solvent Concentration

DMSO 100 mg/mL (183.83 mM)
DMF 33 mg/mL

DMF:PBS (pH 7.2) (1:8) 0.11 mg/mL

Water Insoluble

Ethanol Insoluble

Data compiled from multiple sources.[1][4]

Experimental Protocols

Preparation of TM5275 for In Vivo Oral Administration

This protocol describes the preparation of a TM5275 formulation suitable for oral gavage in

animal models.[6]

e Prepare a 0.5% Carboxymethyl Cellulose (CMC) solution:

o Dissolve 0.5 g of CMC in 100 mL of sterile water.
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o Stir until the CMC is fully dissolved.

e Prepare the TM5275 suspension:
o Weigh the required amount of solid TM5275.

o Suspend the TM5275 powder in the 0.5% CMC solution to the desired final concentration
(e.g., 15 mg/kg or 50 mg/kg).

o Ensure the suspension is homogenous before administration.

Preparation of a Clear Solution for In Vivo Studies

This protocol provides a method for preparing a clear solution of TM5275 for in vivo
applications.[3][5]

e Prepare a stock solution of TM5275 in DMSO (e.g., 25 mg/mL).
e To prepare a 1 mL working solution:

o Take 100 pL of the 25 mg/mL TM5275 DMSO stock solution.

[e]

Add it to 400 pL of PEG300 and mix until the solution is clear.

o

Add 50 pL of Tween-80 to the mixture and mix thoroughly.

[¢]

Add 450 L of saline to bring the final volume to 1 mL.

[e]

The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.

o This formulation should yield a clear solution with a TM5275 concentration of = 2.5 mg/mL.[3]

Visualizations
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Caption: PAI-1 Inhibition by TM5275 in the Fibrinolysis Pathway.

Caption: Recommended workflow for preparing TM5275 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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